Cas no 2172185-12-3 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid
• CAS No: 2172185-12-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6019165
• PubChem ID: 165543269
• Update Time: 2025-06-09

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid
• 2172185-12-3
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-2-methylpentanoic acid
• EN300-1484899

• Inchi： 1S/C28H34N2O5/c1-3-14-27(2,25(32)33)30-24(31)28(15-8-9-16-28)18-29-26(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23H,3,8-9,14-18H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MBHSUKSOXXKGRO-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic Acid (CAS No. 2172185-12-3)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid, identified by its CAS number 2172185-12-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multifaceted functional groups, positions it as a promising candidate for various therapeutic applications.

The molecular framework of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid incorporates several key structural elements that contribute to its unique chemical properties. The presence of a fluorenyl moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, introduces a rigid aromatic system that can enhance the stability and binding affinity of the compound. Additionally, the amino group terminated by a formamido bridge provides a versatile site for further functionalization, enabling the development of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on the development of novel compounds with potential therapeutic benefits. Among these, molecules that exhibit inhibitory activity against key enzymes and receptors involved in disease pathways have been particularly well-studied. The structure of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid suggests that it may interact with biological targets in a manner similar to other known bioactive compounds. This has prompted investigations into its potential role in modulating various physiological processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The fluorenyl group, known for its ability to cross the blood-brain barrier, makes it an attractive scaffold for developing central nervous system (CNS) therapeutics. Furthermore, the presence of multiple chiral centers in its structure allows for the synthesis of enantiomerically pure forms, which can be crucial for achieving optimal pharmacological effects. Current research is exploring how variations in this molecular structure can influence binding affinity and selectivity for specific CNS targets.

The cyclopentyl ring in 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid adds another layer of complexity to its biological profile. Cycloalkyl groups are often found in biologically active molecules due to their ability to stabilize conformations and improve solubility. In this context, the cyclopentyl moiety may play a role in optimizing the compound's pharmacokinetic properties, ensuring efficient absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid interacts with target proteins. These studies have revealed potential binding sites that could be exploited for therapeutic intervention. For instance, preliminary data suggest that this compound may inhibit enzymes involved in inflammation pathways, offering a novel approach to treating chronic inflammatory conditions.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step synthesis route requires careful optimization to ensure high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been employed to construct the complex peptide-like backbone efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during the synthetic process. The use of advanced analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the intermediate and final products.

Evaluation of the pharmacological properties of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid is ongoing and involves both in vitro and in vivo studies. In vitro assays are used to assess binding affinity and selectivity against potential target enzymes and receptors. These assays provide valuable insights into the compound's mechanism of action and help identify any off-target effects that may need to be addressed before moving to clinical trials.

In vivo studies complement these findings by evaluating how the compound behaves within an animal model system. These studies aim to determine efficacy, toxicity profiles, and pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The results from these studies are critical for assessing whether this compound has sufficient promise to proceed into human clinical trials.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug discovery and development pipelines. By identifying novel compounds like 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid, researchers can explore new therapeutic strategies that address unmet medical needs. The integration of computational methods with traditional experimental approaches accelerates the discovery process by allowing rapid screening and optimization of potential drug candidates.

The future direction of research on this compound includes exploring its derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing new moieties, scientists can fine-tune its activity profile to achieve better therapeutic outcomes. Additionally, investigating its interactions with other biological targets may uncover additional applications beyond those initially envisioned.

In conclusion, 2-{(1-(N-((S-((S-((S-((S-((S-fluorenylmethyloxycarbonyl)carbamoyl)carbamoyl)carbamoylamino)carbonyl)carbamoylamino)methyl)cyclopentyl)carboxymethyl)pentanonic acid (CAS No.2172185- 12- 3) represents a significant advancement in pharmaceutical chemistry. Its complex structure offers unique opportunities for developing novel therapeutics, particularly in areas such as neurological disorders. Ongoing research aims to elucidate its full pharmacological potential, paving the way for new treatment modalities. As our understanding continues to evolve, compounds like this will undoubtedly play a crucial role in shaping future medical interventions.